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  4. (E)-[2-(4-Hydroxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propan-2-yloxyphenyl)methanolate
(E)-[2-(4-Hydroxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propan-2-yloxyphenyl)methanolate (E)-[2-(4-Hydroxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propan-2-yloxyphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 371924-39-9
VCID: VC0385050
InChI: InChI=1S/C26H30N2O6/c1-17(2)34-21-9-5-19(6-10-21)24(30)22-23(18-3-7-20(29)8-4-18)28(26(32)25(22)31)12-11-27-13-15-33-16-14-27/h3-10,17,23,29-30H,11-16H2,1-2H3/b24-22+
SMILES: CC(C)OC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)O)[O-]
Molecular Formula: C26H30N2O6
Molecular Weight: 466.5g/mol

(E)-[2-(4-Hydroxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propan-2-yloxyphenyl)methanolate

CAS No.: 371924-39-9

Main Products

VCID: VC0385050

Molecular Formula: C26H30N2O6

Molecular Weight: 466.5g/mol

(E)-[2-(4-Hydroxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propan-2-yloxyphenyl)methanolate - 371924-39-9

CAS No. 371924-39-9
Product Name (E)-[2-(4-Hydroxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propan-2-yloxyphenyl)methanolate
Molecular Formula C26H30N2O6
Molecular Weight 466.5g/mol
IUPAC Name (E)-[2-(4-hydroxyphenyl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propan-2-yloxyphenyl)methanolate
Standard InChI InChI=1S/C26H30N2O6/c1-17(2)34-21-9-5-19(6-10-21)24(30)22-23(18-3-7-20(29)8-4-18)28(26(32)25(22)31)12-11-27-13-15-33-16-14-27/h3-10,17,23,29-30H,11-16H2,1-2H3/b24-22+
Standard InChIKey LOSIOBKCFMNBQI-ZNTNEXAZSA-N
Isomeric SMILES CC(C)OC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)O)/[O-]
SMILES CC(C)OC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)O)[O-]
Canonical SMILES CC(C)OC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=C(C=C4)O)[O-]
PubChem Compound 6044395
Last Modified Nov 11 2021
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